3-(1H-pyrazol-5-yl)prop-2-ynoic acid
Overview
Description
3-(1H-pyrazol-5-yl)prop-2-ynoic acid, also known as 3-PPA, is a compound used in a variety of scientific research applications. It is a naturally occurring compound found in plants and is used in a variety of laboratory experiments, including those involving enzymatic and biochemical research. 3-PPA has also been used in a variety of medical applications, including the treatment of certain medical conditions.
Scientific Research Applications
3-(1H-pyrazol-5-yl)prop-2-ynoic acid has been widely used in a variety of scientific research applications. It has been used in studies involving enzymatic and biochemical research, as well as in studies involving the study of the structure and function of proteins. This compound has also been used in studies involving the study of gene expression and regulation. Additionally, this compound has been used in the study of cell signaling pathways, as well as in the study of the structure and function of cell membranes.
Mechanism of Action
The mechanism of action of 3-(1H-pyrazol-5-yl)prop-2-ynoic acid is not fully understood. However, it is thought to interact with certain proteins and enzymes in the body, which may lead to an alteration in the structure and function of these proteins and enzymes. Additionally, this compound may interact with certain cell receptors, which may lead to changes in the cell signaling pathways and the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is thought that this compound may have an effect on the activity of certain proteins and enzymes in the body. Additionally, this compound may have an effect on the regulation of gene expression and the cell signaling pathways.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(1H-pyrazol-5-yl)prop-2-ynoic acid in laboratory experiments is that it is relatively simple and cost-effective to synthesize. Additionally, it is a naturally occurring compound and is relatively safe to use in laboratory experiments. However, this compound is not as stable as other compounds, so it must be handled with care in order to prevent degradation of the compound. Additionally, this compound may interact with certain proteins and enzymes in the body, so it must be used with caution in laboratory experiments.
Future Directions
The future directions of 3-(1H-pyrazol-5-yl)prop-2-ynoic acid research include further studies on its biochemical and physiological effects in the body, as well as its potential applications in the medical field. Additionally, further studies could be conducted on the structure and function of proteins and enzymes that this compound interacts with in the body. Additionally, further research could be conducted on the structure and function of cell membranes, as well as on the regulation of gene expression and cell signaling pathways. Finally, further research could be conducted on the synthesis methods of this compound and the development of new methods for synthesizing the compound.
Synthesis Methods
3-(1H-pyrazol-5-yl)prop-2-ynoic acid is synthesized by a process known as condensation of aldehydes and amines. This process involves the reaction of an aldehyde and an amine in the presence of an acid catalyst. The resulting product is a pyrazole, which is then converted to this compound by a dehydration reaction. This method is widely used in the laboratory and is relatively simple and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1H-pyrazol-5-yl)prop-2-ynoic acid involves the reaction of 1H-pyrazole-5-carboxylic acid with propargyl bromide in the presence of a base to form the desired product.", "Starting Materials": [ "1H-pyrazole-5-carboxylic acid", "propargyl bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Dissolve 1H-pyrazole-5-carboxylic acid in a suitable solvent (e.g. DMF, DMSO)", "Add propargyl bromide and base to the reaction mixture", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction with water and extract the product with an organic solvent (e.g. ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product" ] } | |
CAS RN |
1927873-40-2 |
Molecular Formula |
C6H4N2O2 |
Molecular Weight |
136.1 |
Purity |
95 |
Origin of Product |
United States |
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